N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide

• IUPAC Name: N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C9H14N2O3S2/c1-7-10-5-8(15-7)16(13,14)11-9(6-12)3-2-4-9/h5,11-12H,2-4,6H2,1H3
• InChI Key: AAXPBNZXBWOOGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)S(=O)(=O)NC2(CCC2)CO
• Molecular Formula: C9H14N2O3S2
• Molecular Weight: 262.4 g/mol

Description

N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide, also known as PNU-95700, is a small molecule inhibitor that has shown potential in the treatment of various diseases. The compound was first synthesized in 2004 and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide involves the inhibition of a specific enzyme called inosine monophosphate dehydrogenase (IMPDH). This enzyme is involved in the production of guanine nucleotides, which are essential for DNA synthesis and cell proliferation. By inhibiting IMPDH, N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide can effectively slow down the growth of cancer cells and reduce inflammation.
Biochemical and physiological effects:
Studies have shown that N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide can effectively inhibit IMPDH activity in both cancer cells and immune cells. This inhibition leads to a decrease in the production of guanine nucleotides, which in turn slows down cell proliferation and reduces inflammation. N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide is its specificity for IMPDH, which makes it a potentially effective treatment for diseases that involve abnormal cell proliferation. However, the compound is relatively new and has not yet been extensively studied in clinical trials. Additionally, the synthesis of N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide is complex and may limit its availability for laboratory experiments.

Future Directions

There are several potential future directions for research on N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide. One area of interest is the development of more efficient synthesis methods that could increase the availability of the compound for further studies. Additionally, further research is needed to determine the safety and efficacy of N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide in clinical trials. Finally, the potential use of N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide in combination with other drugs is also an area of interest for future research.

Synthesis Methods

The synthesis of N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide involves a multi-step process that begins with the reaction of cyclobutanone with formaldehyde to form a diol intermediate. This intermediate is then reacted with thiosemicarbazide and subsequently treated with sulfuric acid to yield the final product.

Scientific Research Applications

N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide has been studied for its potential use in the treatment of cancer, inflammation, and autoimmune disorders. In cancer research, the compound has been shown to inhibit the growth of tumor cells by targeting a specific enzyme. Inflammation and autoimmune disorders are also being studied as potential areas of application for N-[1-(hydroxymethyl)cyclobutyl]-2-methyl-1,3-thiazole-5-sulfonamide.